Cas no 2225172-60-9 (1-(4-Ethylphenyl)-1H-pyrazole-4-boronic acid)

1-(4-Ethylphenyl)-1H-pyrazole-4-boronic acid is a boronic acid derivative commonly employed as a key intermediate in Suzuki-Miyaura cross-coupling reactions, a pivotal method for forming carbon-carbon bonds in organic synthesis. The presence of the pyrazole ring and boronic acid functional group enhances its reactivity and selectivity in palladium-catalyzed transformations. Its structural features, including the ethylphenyl substituent, contribute to improved solubility and stability in various reaction conditions. This compound is particularly valuable in pharmaceutical and materials science research, where precise functionalization of aromatic systems is required. Its consistent purity and reliable performance make it a preferred choice for synthetic applications demanding high yields and minimal side products.
1-(4-Ethylphenyl)-1H-pyrazole-4-boronic acid structure
2225172-60-9 structure
Product Name:1-(4-Ethylphenyl)-1H-pyrazole-4-boronic acid
CAS No:2225172-60-9
MF:C11H13BN2O2
MW:216.04
CID:5143225
PubChem ID:66521561
Update Time:2025-05-25

1-(4-Ethylphenyl)-1H-pyrazole-4-boronic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Ethylphenyl)-1H-pyrazole-4-boronic acid
    • AKOS015947112
    • (1-(4-Ethylphenyl)-1H-pyrazol-4-yl)boronic acid
    • 2225172-60-9
    • Inchi: 1S/C11H13BN2O2/c1-2-9-3-5-11(6-4-9)14-8-10(7-13-14)12(15)16/h3-8,15-16H,2H2,1H3
    • InChI Key: SQIBXBAUIGLCBY-UHFFFAOYSA-N
    • SMILES: B(C1=CN(C2=CC=C(CC)C=C2)N=C1)(O)O

Computed Properties

  • Exact Mass: 216.1070078g/mol
  • Monoisotopic Mass: 216.1070078g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.3Ų

1-(4-Ethylphenyl)-1H-pyrazole-4-boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
E908122-5mg
1-(4-Ethylphenyl)-1H-pyrazole-4-boronic acid
2225172-60-9 95%
5mg
¥898.20 2022-01-11
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
E908122-25mg
1-(4-Ethylphenyl)-1H-pyrazole-4-boronic acid
2225172-60-9 95%
25mg
¥1,980.00 2022-01-11

Additional information on 1-(4-Ethylphenyl)-1H-pyrazole-4-boronic acid

1-(4-Ethylphenyl)-1H-pyrazole-4-boronic Acid: A Comprehensive Overview

The compound 1-(4-Ethylphenyl)-1H-pyrazole-4-boronic acid, identified by the CAS number 2225172-60-9, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of pyrazole boronic acids, which have garnered considerable attention due to their versatility in synthetic chemistry and their potential applications in pharmaceuticals and materials science.

The structure of 1-(4-Ethylphenyl)-1H-pyrazole-4-boronic acid comprises a pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, substituted at the 4-position with a boronic acid group (-B(OH)₂) and at the 1-position with a 4-ethylphenyl group. This substitution pattern imparts unique electronic and steric properties to the molecule, making it an attractive substrate for various chemical transformations.

Recent studies have highlighted the role of pyrazole boronic acids in cross-coupling reactions, particularly the Suzuki-Miyaura coupling. This reaction enables the formation of carbon-carbon bonds between boronic acids and aryl halides in the presence of palladium catalysts. The pyrazole boronic acid derivatives, including our compound of interest, have been employed as key intermediates in the synthesis of complex molecules, such as biologically active compounds and advanced materials.

In terms of synthesis, 1-(4-Ethylphenyl)-1H-pyrazole-4-boronic acid can be prepared via several routes. One common method involves the hydrolysis of the corresponding pyrazole boronate ester using acidic conditions. This approach ensures high yields and good purity, making it suitable for large-scale production. Researchers have also explored alternative methods, such as microwave-assisted synthesis, to optimize reaction conditions and improve efficiency.

The pharmacological properties of this compound are currently under investigation. Preliminary studies suggest that it may exhibit modulatory effects on certain biological pathways, potentially making it a candidate for drug development. However, further research is required to fully understand its bioavailability, toxicity, and efficacy in vivo.

In conclusion, 1-(4-Ethylphenyl)-1H-pyrazole-4-boronic acid is a valuable compound with promising applications in organic synthesis and drug discovery. Its unique structure and reactivity make it a subject of ongoing research, with potential breakthroughs on the horizon.

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